Cas no 308298-17-1 (methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate)

• Product Name: methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate
• CAS No: 308298-17-1
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 1444603
• PubChem ID: 667702
• Update Time: 2025-04-20

methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1H-benzimidazol-2-ylthio)methyl]-, methyl ester
• methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate
• VXLRTPFHYDFGCD-UHFFFAOYSA-N
• 4-(1H-Benzoimidazol-2-ylsulfanylmethyl)-benzoic acid methyl ester
• SMSF0015914
• STK891696
• Oprea1_090830
• methyl 4-(1H-benzimidazol-2-ylsulfanylmethyl)benzoate
• Methyl 4-((1H-benzo[d]imidazol-2-ylthio)methyl)benzoate
• F0829-0007
• CB06643
• methyl 4-(((1H-benzo[d]imidazol-2-yl)thio)methyl)benzoate
• Z17122838
• methyl 4-[(1H-benzimidazol-2-ylsulfanyl)methyl]benzoate
• AKOS000539892
• BIM-0004478.P001
• methyl 4-((1H-benzo[d]imidazole-2-ylthio)methyl)benzoate
• Oprea1_266454
• methyl 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoate
• SCHEMBL1061025
• 308298-17-1
• AF-399/37305044
• 4-(1H-Benzimidazol-2-ylsulfanylmethyl)-benzoic acid methyl ester
• CBMicro_004396

• Inchi： 1S/C16H14N2O2S/c1-20-15(19)12-8-6-11(7-9-12)10-21-16-17-13-4-2-3-5-14(13)18-16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： VXLRTPFHYDFGCD-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)CC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 298.07772
• Monoisotopic Mass: 298.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 54.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters